Cas no 1251220-72-0 (3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 1251220-72-0
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 6265860
• PubChem ID: 62395657
• Update Time: 2025-10-28

3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid
• 1251220-72-0
• EN300-1964709
• AKOS011683013

• Inchi： 1S/C9H8ClFO3/c10-6-2-1-5(3-7(6)11)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： BCKMHHLIMDKGPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CC(=O)O)O

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid

3-(4-Chloro-3-Fluorophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1251220-72-0, known as 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group, a carboxylic acid group, and a substituted phenyl ring. The presence of chlorine and fluorine substituents on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable building block for various applications.

3-(4-Chloro-3-fluorophenyl)-3-hydroxypropanoic acid exhibits remarkable chemical stability due to the electron-withdrawing effects of the chlorine and fluorine atoms. These substituents not only influence the molecule's reactivity but also play a crucial role in its solubility and bioavailability. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as polymer-based composites and drug delivery systems. The ability to fine-tune its properties through chemical modifications has further expanded its utility in diverse industries.

The synthesis of 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling and Friedel-Crafts alkylation have been employed to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid has shown promise as a lead compound for developing novel drugs targeting various diseases. Its hydroxyl and carboxylic acid groups provide opportunities for functionalization, enabling the creation of bioactive molecules with enhanced therapeutic potential. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid. Molecular docking studies have revealed its ability to bind to key protein targets, suggesting its potential role in drug design. Furthermore, spectroscopic analyses have elucidated its electronic structure, paving the way for applications in optoelectronic devices.

The versatility of 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid extends to its use in materials science. Its ability to form stable polymers and gels has made it an attractive candidate for developing advanced materials with tailored mechanical and thermal properties. Researchers are actively exploring its application in creating biodegradable polymers for use in packaging and biomedical devices.

In conclusion, 3-(4-chloro-3-fluorophenyl)-3-hydroxypropanoic acid (CAS No. 1251220-72-0) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in the development of innovative solutions in medicine, materials science, and beyond.